molecular formula C11H12O4 B8502358 2,6-Diacetoxytoluene

2,6-Diacetoxytoluene

Cat. No. B8502358
M. Wt: 208.21 g/mol
InChI Key: LANKYZZPEINFOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,6-Diacetoxytoluene is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,6-Diacetoxytoluene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,6-Diacetoxytoluene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H12O4

Molecular Weight

208.21 g/mol

IUPAC Name

(3-acetyloxy-2-methylphenyl) acetate

InChI

InChI=1S/C11H12O4/c1-7-10(14-8(2)12)5-4-6-11(7)15-9(3)13/h4-6H,1-3H3

InChI Key

LANKYZZPEINFOB-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1OC(=O)C)OC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

15.0 mL of acetic anhydride (16.3 g, 160 mmol) was added dropwise to 62 mL of acetonitrile suspension of 6.2 g (50 mmol) of 2,6-dihydroxytoluene and 27.6 g (200 mmol) of potassium carbonate, which was stirred on an ice-water bath, over 3 minutes. The stirring was stopped 27 minutes later and the reaction mixture was allowed to stand at room temperature overnight and then filtered. The filtrate was stirred and settled in a separatory funnel as 100 mL of toluene and 50 mL of water was added. The aqueous layer was discarded, and the organic layer was washed with 25 mL of water twice, and the solvent was evaporated to obtain 10.3 g of title compound.
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
6.2 g
Type
reactant
Reaction Step One
Quantity
27.6 g
Type
reactant
Reaction Step One
Quantity
62 mL
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.